Cas no 102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-)

• Product Name: 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
• CAS No: 102458-32-2
• Molecular Formula: C₂₀H₂₄N₄O
• Molecular Weight: 336.43076
• CID: 161156
• PubChem ID: 3025324

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
• N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-quinazolin-4-ylethane-1,2-diamine
• 4-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)quinazoline
• BRN 0898104
• DTXSID30145175
• 102458-32-2
• Quinazoline, 4-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-

• InChIKey： BECBKJSFVHDWON-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H24N4O/c1-23(2)12-13-24(14-16-8-10-17(25-3)11-9-16)20-18-6-4-5-7-19(18)21-15-22-20/h4-11,15H,12-14H2,1-3H3
• SMILES： COC1=CC=C(CN(C2=NC=NC3=CC=CC=C23)CCN(C)C)C=C1

Computed Properties

• Exact Mass: 336.19522
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 336.195
• Heavy Atom Count: 25
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• LogP: 3.20660
• PSA: 41.49
• Refractive Index: 1.632
• Boiling Point: 484.1°C at 760 mmHg
• Flash Point: 246.6°C
• Density: 1.162